Lck
  • PRT062607 Hydrochloride
    PRT062607 Hydrochloride
    • Cat. No.:
    • B560115
    • CAS No.:
    • 1370261-97-4
    • Molecular Formula:
    • C19H24ClN9O
    • Molecular Weight:
    • 429.9 g/mol
    Description
    PRT062607 Hcl is a novel, highly selective, and orally bioavailable small molecule SYK inhibitor (IC(50) = 1 nM) with anti-SYK activity that is at least 80-fold greater than its affinity for other kinases.IC50 V...
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  • PRT062607 acetate
    PRT062607 acetate
    • Cat. No.:
    • B609809
    • CAS No.:
    • 1370261-98-5
    • Molecular Formula:
    • C21H27N9O3
    • Molecular Weight:
    • 453.5 g/mol
    Description
    P505-15 Acetate is a selective spleen tyrosine kinase (SYK) inhibitor. It acts by suppressing leukocyte immune function and inflammation, and leading to a reduction in arthritis score and attenuated histological...
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  • A 419259
    A 419259
    • Cat. No.:
    • B1145261
    • CAS No.:
    • 479501-40-1
    • Molecular Formula:
    • C₂₉H₃₄N₆O·3HCl
    • Molecular Weight:
    • 482.6236463
    Description
    RK-20448 is an ATP-competitive inhibitor of Lck, Src, KDR/VEGF2R, and Tie-2 (IC50s = 0.24, 1.19, 10.74, and 5.85 µM, respectively). It also inhibits BLK, Csk, Fyn, and Lyn (IC50s = 0.37, 4.27, 2.03, and 0.43 µM,...
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  • A 419259 (GMP)
    A 419259 (GMP)
    • Cat. No.:
    • B1231660
    • CAS No.:
    • 364042-47-7
    • Molecular Formula:
    • C29H34N6O
    • Molecular Weight:
    • 482.6 g/mol
    Description
    A-419259 is an inhibitor of Src family kinases, including Src, LCK, Lyn, and Hck (IC50s = 9, <3, <3, and 11.26 nM, respectively). It is selective for these kinases over c-Abl (IC50 = 3,000 nM) and PKC (IC50 = >3...
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  • BMS-243117
    BMS-243117
    • Cat. No.:
    • B1667187
    • CAS No.:
    • 225521-80-2
    • Molecular Formula:
    • C20H21ClN4O2S
    • Molecular Weight:
    • 416.9 g/mol
    Description
    structure in first source
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  • SB 220025
    SB 220025
    • Cat. No.:
    • B1680807
    • CAS No.:
    • 165806-53-1
    • Molecular Formula:
    • C18H19FN6
    • Molecular Weight:
    • 338.4 g/mol
    Description
    SB220025 is am member of the class of imidazoles carrying piperidin-4-yl, 4-fluophenyl and 2-aminopyrimidin-4-yl substituents at posiitons 1, 4 and 5 respectively. It has a role as an EC 2.7.11.24 (mitogen-activ...
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  • Idrx-42
    Idrx-42
    • Cat. No.:
    • B8180535
    • CAS No.:
    • 2590556-80-0
    • Molecular Formula:
    • C29H32N8O
    • Molecular Weight:
    • 508.6 g/mol
    Description
    KIT-mutant Inhibitor IDRX-42 is an orally bioavailable small molecule inhibitor of multiple mutated forms of mast/stem cell factor receptor KIT (c-Kit;  SCFR), with potential antineoplastic activity. Upon o...
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  • GLPG3312
    GLPG3312
    • Cat. No.:
    • B12364163
    • CAS No.:
    • Molecular Formula:
    • C23H21F2N5O3
    • Molecular Weight:
    • 453.4 g/mol
    Description
    GLPG3312 is a useful research compound. Its molecular formula is C23H21F2N5O3 and its molecular weight is 453.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GLPG3312 suitable for many res...
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  • Lck-IN-2
    Lck-IN-2
    • Cat. No.:
    • B12376746
    • CAS No.:
    • Molecular Formula:
    • C31H32N8O5
    • Molecular Weight:
    • 596.6 g/mol
    Description
    Lck-IN-2 is a useful research compound. Its molecular formula is C31H32N8O5 and its molecular weight is 596.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lck-IN-2 suitable for many resea...
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  • SJ11646
    SJ11646
    • Cat. No.:
    • B15621752
    • CAS No.:
    • Molecular Formula:
    • C36H40ClN9O5S
    • Molecular Weight:
    • 746.3 g/mol
    Description
    SJ11646 is a useful research compound. Its molecular formula is C36H40ClN9O5S and its molecular weight is 746.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SJ11646 suitable for many rese...
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